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Compound of Interest

4'-Acetamido-2-
Compound Name:
hydroxyacetophenone

Cat. No.: B8689269

Get Quote

\ J

Handling, Synthesis, and Application in Pharmaceutical
Development[1]
Executive Summary

4'-Acetamido-2'-hydroxyacetophenone (CAS: 40547-58-8), also known as N-(4-acetyl-3-
hydroxyphenyl)acetamide, is a critical aromatic intermediate used primarily in the synthesis of
bioactive scaffolds, including chalcones, flavonoids, and non-steroidal anti-inflammatory drugs
(NSAIDs).[1][2][3] Its structural duality—possessing both an acetamido moiety and an ortho-
hydroxy ketone functionality—makes it a versatile "push-pull" system for further derivatization,
particularly in Friedel-Crafts acylations and Claisen-Schmidt condensations.[1]

This guide provides a rigorous technical overview, consolidating safety protocols (MSDS/SDS
data), validated synthesis methodologies, and analytical characterization standards required for
high-purity research applications.

Chemical Identity & Physicochemical Profile[1][4][5]
[6][71[8][9][10]
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Property Specification

IUPAC Name N-(4-acetyl-3-hydroxyphenyl)acetamide
CAS Number 40547-58-8

Molecular Formula C10H11NOs

Molecular Weight 193.20 g/mol

Appearance Buff to beige crystalline powder

Melting Point 141 -151°C

Solubility Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water.[1][3]

. 2-8 °C; Protect from light and moisture
Storage Conditions )
(Hygroscopic).

Safety Data & Handling (MSDS Core)

Based on GHS Classification standards for novel organic intermediates.

Hazard Identification

This compound is classified as an Irritant. It poses risks primarily through contact and inhalation
of dust.

e H315: Causes skin irritation.[4]
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE) Matrix

o Respiratory: NIOSH-approved N95 respirator or P100 filter if dust formation is likely.[1]

e Ocular: Chemical safety goggles (ANSI Z87.1).[1] Face shield recommended during large-
scale synthesis.[1]
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o Dermal: Nitrile gloves (min thickness 0.11 mm).[1] Lab coat with extended cuffs.[1]

Emergency Response Protocols

o Eye Contact: Rinse cautiously with water for 15 minutes.[5] Remove contact lenses if
present.[1] Consult a physician.

o Skin Contact: Wash with proprietary polyethylene glycol (PEG-400) or copious soap and
water.[1]

o Spill Management: Dampen with water to prevent dust aerosolization before sweeping.
Neutralize surfaces with dilute ethanol.

Operational Safety Workflow

The following decision tree outlines the safe handling logic for this compound in a research

setting.
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Start: Handling 4'-Acetamido-2'-hydroxyacetophenone

Is the substance in solution or solid?

Solid \Liquid

Solid State (Powder)

In Solution (DMSO/MeOH)

Risk of Dust Formation?

Use Static-Free Weighing Boat

+ N95 Mask Mandatory: Use Fume Hood

Skin/Eye Contact?

Wash 15min + Seek Medical Aid Storage: 2-8°C, Inert Gas

Click to download full resolution via product page

Figure 1: Operational safety logic for handling substituted acetophenones.

Synthesis & Production Protocol
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Methodology: Friedel-Crafts Acylation / Demethylation Sequence.[1] Causality: Direct
acetylation of 3-acetamidophenol can lead to regioselectivity issues (C2 vs C4 vs C6).[1] Using
3'-methoxyacetanilide as the precursor allows for a controlled acylation followed by in situ
demethylation using Aluminum Chloride (

), which acts as both the Lewis acid catalyst and the demethylating agent.[1]

Reagents & Materials

e Precursor: 3'-Methoxyacetanilide (1.0 eq)[1]
o Acylating Agent: Acetyl Chloride (2.9 eq)[1]
o Catalyst: Aluminum Chloride (

, anhydrous, 3.4 eq)[1]

» Solvent: Dichloromethane (DCM) & Chlorobenzene[1]

Step-by-Step Procedure

e Setup: Flame-dry a 3-neck round bottom flask equipped with a mechanical stirrer, reflux
condenser, and drying tube (

).

e Addition: Suspend 3'-methoxyacetanilide (10 g) in DCM (25 mL). Add Acetyl Chloride (12.5
mL).

o Catalysis: Add
(27 g) batchwise over 20 minutes. Caution: Exothermic reaction.[1] HCI gas evolution.
e Solvent Swap: Distill off the DCM. The mixture will become viscous.

e Thermal Activation: Heat the residue at 80°C for 3.5 hours. This drives the acylation.

o Demethylation: Add Chlorobenzene (60 mL) and increase temperature to reflux (132°C) for 1
hour. This harsh condition facilitates the cleavage of the methoxy group to the free phenol
(ortho to the ketone).
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e Quenching: Cool to 0°C. Pour onto crushed ice/HCI mixture to decompose the Aluminum
complex.

« Isolation: Filter the resulting solid.

 Purification: Recrystallize from Ethanol or purify via Silica Gel Chromatography
(Hexane/Ethyl Acetate gradient).

Reaction Pathway Visualization[1]

4'-Acetamido-2'-hydroxyacetophenone
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1. Acetyl Chloride / AICI3
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3. Chlorobenzene, Reflux (132°C)
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Click to download full resolution via product page
Figure 2: Synthesis pathway via Friedel-Crafts acylation and subsequent demethylation.[1]

Analytical Characterization

To validate the identity of the synthesized compound, the following NMR signals must be
observed. The presence of the chelated hydroxyl proton at extremely low field (

ppm) is the diagnostic signature of the ortho-hydroxy ketone motif.

'H NMR Data (400 MHz, DMSO-de)
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Applications in Drug Development[4][6]

o Chalcone Synthesis: The acetyl group at C1 is highly reactive in Claisen-Schmidt

condensations with aromatic aldehydes, yielding chalcones with potent anti-inflammatory

and anti-cancer properties.[1]

o Coumarin Derivatives: Cyclization with diethyl carbonate yields 4-hydroxycoumarin

derivatives, which are precursors to anticoagulant drugs like Warfarin.[1]
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¢ Hydrolysis: Acidic hydrolysis of the acetamido group yields 4-amino-2-hydroxyacetophenone,
a key scaffold for azo-dyes and further heterocyclic construction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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